Cas no 150369-31-6 (9DH11DO-Erythromycin A)

• Product Name: 9DH11DO-Erythromycin A
• CAS No: 150369-31-6
• MF: C₃₇H₆₇NO₁₃
• MW: 733.926793336868
• CID: 189625
• Update Time: 2023-08-02

9DH11DO-Erythromycin A Chemical and Physical Properties

Names and Identifiers

• Erythromycin,9-deoxo-11-deoxy-9-hydroxy-11-oxo-, (9S)- (9CI)
• 11-Dehydroxy-9-deoxo-9-hydroxy-11-oxoerythromycin A
• 6-{[4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-14-ethyl-7,10,13-trihydroxy-4-[(5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy]-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,12-dione (non-preferred name)
• 9DH11DO-Erythromycin A

• Inchi： 1S/C37H67NO13/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(51-34-28(40)24(38(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-36(9,46-13)31(42)23(7)48-26/h18-29,31-32,34,39-40,42,44-45H,14-17H2,1-13H3
• InChI Key： UMFTUCNHWTWATN-UHFFFAOYSA-N
• SMILES： O(C1C(C(CC(C)O1)N(C)C)O)C1C(C)C(C(C(=O)OC(CC)C(C)(C(C(C)C(C(C)CC1(C)O)O)=O)O)C)OC1CC(C)(C(C(C)O1)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 51
• Rotatable Bond Count: 7
• Complexity: 1180
• XLogP3: 3
• Topological Polar Surface Area: 194